{4-[3-(4-chlorophenoxy)propoxy]phenyl}methanamine

Specification

• CAS No.: 1156994-13-6
• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol
• IUPAC Name: [4-[3-(4-chlorophenoxy)propoxy]phenyl]methanamine
• Standard InChI: InChI=1S/C16H18ClNO2/c17-14-4-8-16(9-5-14)20-11-1-10-19-15-6-2-13(12-18)3-7-15/h2-9H,1,10-12,18H2
• Standard InChI Key: ZFCMCAHFXXVFDP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN)OCCCOC2=CC=C(C=C2)Cl
• Canonical SMILES: C1=CC(=CC=C1CN)OCCCOC2=CC=C(C=C2)Cl

Introduction

1. Overview of {4-[3-(4-chlorophenoxy)propoxy]phenyl}methanamine

Chemical Structure and Classification
This compound is a substituted phenylmethanamine derivative featuring:

• A 4-chlorophenoxy group attached via a propoxy linker.

• A primary amine (-NH2) group on the benzene ring.

The structure suggests it belongs to the class of organic compounds known as phenylamines, which are often precursors or intermediates in the synthesis of pharmaceuticals and agrochemicals.

Molecular Formula: $C_{16}H_{18}ClNO_2$

2. Potential Applications

2.1 Pharmaceutical Relevance

• Compounds with similar structural motifs are often explored for their biological activity, including roles as:

  • Beta-adrenergic receptor modulators.

  • Antihistamines or anti-inflammatory agents.

  • CNS-active compounds (e.g., antidepressants or antipsychotics).

2.2 Agrochemical Use

• Phenoxy derivatives are frequently used in herbicides or pesticides due to their ability to interact with plant growth pathways.

2.3 Material Science

• The presence of ether linkages and amine groups makes this compound a candidate for polymer precursors or specialty chemicals.

4. Synthesis Pathways

A plausible synthesis route for {4-[3-(4-chlorophenoxy)propoxy]phenyl}methanamine involves:

• Ether Formation: Reacting 4-chlorophenol with 1-bromo-3-chloropropane under basic conditions to form the propoxy ether.

• Amine Introduction: Substituting the halogen on the benzene ring with an amine group using ammonia or an amination reagent.

5. Analytical Techniques

To characterize this compound, the following methods would be employed:

• NMR Spectroscopy (1H and 13C): To confirm the structure and identify functional groups.

• Mass Spectrometry (MS): For molecular weight determination.

• Infrared Spectroscopy (IR): To detect characteristic functional groups like amines and ethers.

• X-ray Crystallography: If crystalline, to determine the precise molecular geometry.

6. Research and Development Considerations

Given its structural features, research into this compound could focus on:

• Testing for bioactivity against specific receptors or enzymes.

• Exploring its role as an intermediate in synthesizing more complex molecules.

• Evaluating its stability and reactivity under various conditions.

If you require further details about specific aspects of this compound, such as experimental data or advanced applications, additional targeted research would be necessary.